molecular formula C16H48O8Si8 B1201471 Hexadecamethylcyclooctasiloxane CAS No. 556-68-3

Hexadecamethylcyclooctasiloxane

Cat. No. B1201471
CAS RN: 556-68-3
M. Wt: 593.2 g/mol
InChI Key: XKJMJYZFAWYREL-UHFFFAOYSA-N
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Description

Hexadecamethylcyclooctasiloxane, also known as D8, is a type of cyclosiloxane with the formula C16H48O8Si8 . It is a colorless to off-white oil or low-melting solid .


Synthesis Analysis

Hexadecamethylcyclooctasiloxane can be synthesized by heterogeneous catalysis, based on the polymerization of the hexadecamethylcyclooctasiloxane (D8) by an environment-friendly solid catalyst (Maghnite-H+) .


Molecular Structure Analysis

The molecular structure of Hexadecamethylcyclooctasiloxane is characterized by a rigid conformation with silicon atoms forming a crown . The structure is also available as a 2D Mol file or as a computed 3D SD file .


Chemical Reactions Analysis

Hexadecamethylcyclooctasiloxane can undergo green polymerization using an Algerian proton exchanged clay called Maghnite-H+ . The optical properties of hexadecamethylcyclooctasiloxane are also important because they affect the way in which light interacts with the substance and can be used to analyze reactions during analytical chemistry experiments .


Physical And Chemical Properties Analysis

Hexadecamethylcyclooctasiloxane has a molecular weight of 593.2315 . It is a solid at room temperature and has a boiling point of 290.0±0.0 °C at 760 mmHg . It has a density of 1.0±0.1 g/cm3 and a molar volume of 605.8±5.0 cm3 .

Scientific Research Applications

C16H48O8Si8 C_{16}H_{48}O_{8}Si_{8} C16​H48​O8​Si8​

and a molecular weight of 593.2315 . It has a variety of applications in scientific research due to its unique chemical properties. Below is a comprehensive analysis of six distinct applications of Hexadecamethylcyclooctasiloxane, each detailed in its own section.

Green Polymerization Catalyst

Hexadecamethylcyclooctasiloxane: has been used as a monomer in the green polymerization process. A study utilized an Algerian proton-exchanged clay called Maghnite-H+ as a solid heterogeneous catalyst to synthesize polydimethylsiloxane (PDMS) from the polymerization of D6 . This process is environmentally friendly and produces polysiloxanes that have a wide range of applications, including medical devices, lubricants, and sealants.

Solvent for Non-Polar Compounds

Due to its non-polar nature, D6 serves as an excellent solvent for hydrophobic drugs, lipids, and other biomolecules that are insoluble in water or common solvents. This makes it particularly useful in pharmaceutical research and the study of lipid membranes.

Calibration Standard in Mass Spectrometry

D6 is employed as a calibration standard in mass spectrometry. This application is crucial for ensuring the accuracy and precision of mass spectrometric measurements, which are vital in analytical chemistry and biochemistry research.

Thermodynamic Research

The compound’s phase change data, such as melting point and enthalpy of vaporization, are of interest in thermodynamic research. These properties are essential for understanding the compound’s behavior under different temperature conditions and for designing processes that involve heat transfer .

Infrared Spectroscopy Studies

Infrared spectroscopy is a powerful tool in chemical analysis, and D6 can be used to study the IR spectrum of various compounds. The IR spectrum of D6 itself provides valuable information about the molecular structure and bonding .

Gas Chromatography

D6 can be used in gas chromatography as a reference compound due to its well-defined retention index. This application is important for the separation and analysis of complex mixtures in research laboratories .

Mechanism of Action

Hexadecamethylcyclooctasiloxane is a type of siloxane, a class of compounds composed of Silicon, Oxygen, and Carbon atoms. It’s often used in cosmetics and personal care products due to its unique properties such as low surface tension, good spreading, and volatility . .

It’s important to note that the study of such compounds can be complex due to their potential interactions with various biological systems and the environment. Factors such as the compound’s structure, stability, and solubility can influence its behavior in biological systems . Additionally, environmental factors such as temperature, pH, and the presence of other chemicals can also affect the compound’s action .

properties

IUPAC Name

2,2,4,4,6,6,8,8,10,10,12,12,14,14,16,16-hexadecamethyl-1,3,5,7,9,11,13,15-octaoxa-2,4,6,8,10,12,14,16-octasilacyclohexadecane
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H48O8Si8/c1-25(2)17-26(3,4)19-28(7,8)21-30(11,12)23-32(15,16)24-31(13,14)22-29(9,10)20-27(5,6)18-25/h1-16H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XKJMJYZFAWYREL-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C[Si]1(O[Si](O[Si](O[Si](O[Si](O[Si](O[Si](O[Si](O1)(C)C)(C)C)(C)C)(C)C)(C)C)(C)C)(C)C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H48O8Si8
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID0060305
Record name Hexadecamethylcyclooctasiloxane
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID0060305
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

593.2 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Hexadecamethylcyclooctasiloxane

CAS RN

556-68-3
Record name Hexadecamethylcyclooctasiloxane
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=556-68-3
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Hexadecamethylcyclooctasiloxane
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000556683
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Record name Hexadecamethylcyclooctasiloxane
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID0060305
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Hexadecamethylcyclooctasiloxane
Source European Chemicals Agency (ECHA)
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Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Record name HEXADECAMETHYLCYCLOOCTASILOXANE
Source FDA Global Substance Registration System (GSRS)
URL https://gsrs.ncats.nih.gov/ginas/app/beta/substances/2YAW49T07J
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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